Cas no 66898-99-5 (3,3-dichloro-2-Pyrrolidinone)
3,3-dichloro-2-Pyrrolidinone structure
Product Name:3,3-dichloro-2-Pyrrolidinone
CAS No:66898-99-5
MF:C4H5Cl2NO
MW:153.994599103928
CID:1115706
PubChem ID:12416397
Update Time:2025-04-20
3,3-dichloro-2-Pyrrolidinone Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dichloro-2-Pyrrolidinone
- 2-Pyrrolidinone, 3,3-dichloro-
- 66898-99-5
- DTXSID401305601
-
- Inchi: 1S/C4H5Cl2NO/c5-4(6)1-2-7-3(4)8/h1-2H2,(H,7,8)
- InChI Key: IBMYGKWJJPYKFY-UHFFFAOYSA-N
- SMILES: ClC1(C(NCC1)=O)Cl
Computed Properties
- Exact Mass: 152.9748192g/mol
- Monoisotopic Mass: 152.9748192g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 29.1Ų
3,3-dichloro-2-Pyrrolidinone Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
66898-99-5 (3,3-dichloro-2-Pyrrolidinone) Related Products
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